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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase equilibria in the gallium-

neodymium (Ga-Nd) binary system. The information is compiled from peer-reviewed scientific

literature and crystallographic databases, offering a valuable resource for professionals

engaged in materials science, chemistry, and related fields.

Introduction to the Ga-Nd System
The gallium-neodymium system is characterized by the formation of several intermetallic

compounds and eutectic reactions. Understanding the phase relationships, crystal structures,

and thermodynamic properties of this system is crucial for the development of new materials

with specific magnetic, electronic, or structural properties. Neodymium, a rare-earth element, is

a key component in high-performance permanent magnets, and its alloys with gallium have

been the subject of research for their potential applications.

Phase Diagram and Invariant Reactions
The phase equilibria in the Ga-Nd system have been primarily established through

experimental investigations employing differential thermal analysis (DTA), X-ray diffraction
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(XRD), and metallography. The seminal work by Manory, Pelleg, and Grill (1978) laid the

foundation for understanding this binary system.[1]

The Ga-Nd phase diagram is characterized by two eutectic reactions and the formation of at

least four intermetallic compounds.

Eutectic Reactions:

A eutectic reaction occurs on the neodymium-rich side at a temperature of 651°C.[1]

Another eutectic reaction is observed on the gallium-rich side at 30°C.[1]

Allotropic Transition:

The addition of more than 1 atomic percent of gallium to neodymium lowers its allotropic

transition temperature from 867°C to 813°C.[1]

Intermetallic Compounds:

Four primary intermetallic compounds have been identified in the Ga-Nd system: Nd₃Ga,

Nd₅Ga₃, NdGa, and NdGa₂.[1]

NdGa₂ melts congruently at 1488°C.[1]

Nd₃Ga, Nd₅Ga₃, and NdGa form through peritectic reactions.[1]

DTA results from the 1978 study also suggested the possible existence of two additional, then-

unidentified, intermetallic compounds in the gallium-rich region of the phase diagram.[1]

Below is a logical representation of the phase relationships in the Ga-Nd system based on the

available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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